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Introduction

Fehling's test, developed by Hermann von Fehling in 1849, is a classical chemical assay used
to differentiate between water-soluble carbohydrate and ketone functional groups and to detect
reducing sugars.[1][2][3] This test is of significant value in various research and development
settings, including the analysis of raw materials in drug formulations, monitoring enzymatic
reactions that produce reducing sugars, and in the food industry for determining the dextrose
equivalent (DE) of starch hydrolysates.[1][2] The test relies on the reduction of a complex of
copper(ll) ions in an alkaline solution by the aldehyde or a-hydroxy ketone group of a reducing
sugar, resulting in the formation of a brick-red precipitate of copper(l) oxide.[4][5]

This document provides detailed protocols for both qualitative and quantitative applications of
Fehling's test, including the standardized preparation of Fehling's solutions and the Lane-
Eynon titration method for the accurate quantification of reducing sugars.

Principle of Fehling's Test

Fehling's solution consists of two separate solutions that are mixed in equal volumes
immediately before use: Fehling's A, an aqueous solution of copper(ll) sulfate, and Fehling's B,
an alkaline solution of potassium sodium tartrate (Rochelle salt).[1][5][6] The tartrate ions in
Fehling's B act as a chelating agent, forming a soluble complex with the Cu(ll) ions and
preventing their precipitation as copper(ll) hydroxide in the alkaline environment.[3]
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When heated in the presence of a reducing sugar, the aldehyde group of the sugar is oxidized

to a carboxylate anion. Concurrently, the chelated copper(ll) ions are reduced to copper(l) ions,
which then precipitate out of the solution as insoluble, brick-red copper(l) oxide (Cuz0).[4] The

overall reaction can be summarized as follows:

RCHO + 2 Cuz*(tartrate complex) + 5 OH~ - RCOO~ + Cuz20(s) + 3 H20

Experimental Protocols
Preparation of Standardized Fehling's Solution

For accurate and reproducible results, especially in quantitative assays, the use of
standardized Fehling's solution is crucial. The following protocol outlines the preparation of
Fehling's solutions A and B.

Materials:

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Potassium sodium tartrate tetrahydrate (KNaCaH40Os:4H20), also known as Rochelle salt

Sodium hydroxide (NaOH)

Distilled or deionized water

Volumetric flasks (500 mL)

Analytical balance

Procedure:

Fehling's Solution A:

o Accurately weigh 34.65 g of copper(ll) sulfate pentahydrate (CuSOa4-5H20).[6]
» Dissolve the weighed solid in distilled water in a beaker.

o Quantitatively transfer the solution to a 500 mL volumetric flask.
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o Make up the volume to the mark with distilled water and mix thoroughly.
Fehling's Solution B:

o Accurately weigh 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium
hydroxide (NaOH).[6]

» Dissolve both solids in distilled water in a beaker. Note that this is an exothermic process,
and the solution will heat up. Allow it to cool to room temperature.

o Quantitatively transfer the cooled solution to a 500 mL volumetric flask.
o Make up the volume to the mark with distilled water and mix thoroughly.

Storage: Store both solutions separately in amber glass bottles to protect them from light.
Fehling's solution should be prepared fresh by mixing equal volumes of solution A and B just
before use, as the mixed reagent is unstable and can decompose over time.[6]

Qualitative Protocol for Detecting Reducing Sugars

This protocol is suitable for the rapid screening of samples for the presence of reducing sugars.

Materials:

Fehling's Solution Aand B

Test sample solution (e.g., 1% wl/v in distilled water)

Positive control (e.g., 1% w/v glucose solution)

Negative control (e.g., 1% w/v sucrose solution)

Test tubes

Water bath

Procedure:
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e In a clean test tube, mix 1 mL of Fehling's Solution A and 1 mL of Fehling's Solution B. The
resulting solution should be a deep blue color.

e Add 2 mL of the test sample solution to the test tube.
e Prepare positive and negative control tubes in the same manner.
e Place the test tubes in a boiling water bath and heat for 2-5 minutes.

o Observe any color change. The formation of a brick-red precipitate of copper(l) oxide
indicates the presence of a reducing sugar. The color may initially appear green or yellow
before turning to brick-red.[7]

Quantitative Protocol: Lane-Eynon Titration Method

The Lane-Eynon method is a widely used titration procedure for the quantitative determination
of reducing sugars.[8] It involves titrating the sugar solution against a known volume of
standardized Fehling's solution using methylene blue as an indicator.[8][9]

Materials:

o Standardized Fehling's Solution (freshly mixed Aand B in a 1:1 ratio)
o Standard glucose solution (e.g., 0.5% w/v)

o Test sample solution of unknown concentration

o Methylene blue indicator (1% aqueous solution)

e Burette (50 mL)

e Conical flask (250 mL)

e Hot plate

Procedure:

Part A: Standardization of Fehling's Solution
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» Pipette exactly 10 mL of the mixed Fehling's solution into a 250 mL conical flask.
« Fill the burette with the standard glucose solution.
o Heat the Fehling's solution in the conical flask to boiling on a hot plate.

o While the solution is boiling, add the standard glucose solution from the burette rapidly until
the blue color of the Fehling's solution begins to fade.

e Add 2-3 drops of methylene blue indicator. The solution will turn blue again.

» Continue the titration by adding the glucose solution dropwise, allowing the solution to boill
for a few seconds between each addition, until the blue color of the indicator disappears
completely, leaving a brick-red precipitate. This is the endpoint.

o Record the volume of the standard glucose solution used.

» Repeat the titration at least two more times to obtain concordant results.

o Calculate the Fehling's factor (mg of glucose equivalent to 1 mL of Fehling's solution).
Part B: Titration of the Unknown Sample

o Pipette exactly 10 mL of the mixed Fehling's solution into a 250 mL conical flask.

e Fill the burette with the unknown sample solution.

» Follow the same titration procedure as described in Part A (steps 3-7).

e Record the volume of the unknown sample solution used.

o Repeat the titration at least two more times.

o Calculate the concentration of reducing sugars in the unknown sample using the Fehling's
factor determined in Part A.

Data Presentation
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The following tables provide a structured summary of the components of Fehling's solution and

a representative dataset for the Lane-Eynon titration.

Table 1: Composition of Standardized Fehling's Solution

Solution Component

Concentration

Copper(ll) sulfate

Fehling's A 69.3 g/L[10]
pentahydrate (CuSOa-5H20)
Potassium sodium tartrate

Fehling's B tetrahydrate 346.0 g/L[10]
(KNaCsH406-4H20)

Sodium hydroxide (NaOH) 100 g/L[10]

Table 2: Representative Data for Lane-Eynon Titration of a Standard Glucose Solution

Volume of Volume of
L Mixed Initial Burette Final Burette 0.5% Glucose
Titration No. ) ] . .
Fehling's Reading (mL) Reading (mL) Solution Used
Solution (mL) (mL)
1 10.0 0.00 20.50 20.50
2 10.0 20.50 40.95 20.45
3 10.0 0.00 20.48 20.48
Average 20.48
Visualizations

The following diagrams illustrate the experimental workflow for the quantitative Fehling's test

and the underlying chemical reaction pathway.
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Solution Preparation
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Caption: Experimental workflow for the quantitative determination of reducing sugars using the
Lane-Eynon titration method with Fehling's solution.
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Caption: Chemical reaction pathway of Fehling's test, showing the oxidation of a reducing
sugar and the reduction of copper(ll) ions to form a copper(l) oxide precipitate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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